1-(Benzyloxy)-2-methyl-3-nitrobenzene
Overview
Description
1-(Benzyloxy)-2-methyl-3-nitrobenzene is a substituted nitrobenzene . It has a linear formula of C6H5CH2OC6H3(CH3)NO2, a CAS Number of 61535-21-5, and a molecular weight of 243.26 .
Physical And Chemical Properties Analysis
The physical and chemical properties of 1-(Benzyloxy)-2-methyl-3-nitrobenzene include a refractive index n20/D of 1.5765 (lit.), a boiling point of 150 °C/1.5 mmHg (lit.), and a density of 1.738 g/mL at 25 °C (lit.) .Scientific Research Applications
Medicine: Drug Synthesis Intermediates
1-Benzyloxy-2-methyl-3-nitrobenzene is utilized as an intermediate in the synthesis of complex molecules for pharmaceutical applications. Its nitro group can undergo various chemical reactions, making it a versatile precursor for the construction of pharmacologically active compounds .
Materials Science: Polymer Chemistry
In materials science, this compound serves as a building block in the creation of novel polymers. Its aromatic structure can contribute to the rigidity and thermal stability of the resulting polymers, which are desirable properties in materials engineering .
Environmental Science: Analytical Standards
This compound may be used as a standard in environmental analytical methods to quantify similar organic compounds in soil or water samples, aiding in the monitoring of environmental pollution .
Analytical Chemistry: Chromatography
In analytical chemistry, 1-Benzyloxy-2-methyl-3-nitrobenzene can be employed as a reference compound in chromatographic analysis due to its distinct chemical properties, which allow for clear separation and identification .
Organic Synthesis: Precursor for Heterocyclic Compounds
It is often used as a precursor for synthesizing heterocyclic compounds, which are a core structure in many drugs and agrochemicals. The nitro group can be transformed into various functional groups, expanding the compound’s utility in synthetic routes .
Pharmacology: Metabolite Analogs
In pharmacology, derivatives of 1-Benzyloxy-2-methyl-3-nitrobenzene can mimic certain drug metabolites, helping researchers understand metabolic pathways and the effects of metabolites on drug efficacy and toxicity .
Biochemistry: Enzyme Inhibition Studies
The compound’s structure allows it to act as an inhibitor for certain enzymes. By modifying the benzene ring or the nitro group, it can be tailored to study enzyme kinetics and inhibition mechanisms .
Agriculture: Synthesis of Pesticides
In the agricultural sector, this compound can be used to synthesize pesticides. Its chemical structure can be modified to create compounds that are effective against a wide range of agricultural pests .
properties
IUPAC Name |
2-methyl-1-nitro-3-phenylmethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO3/c1-11-13(15(16)17)8-5-9-14(11)18-10-12-6-3-2-4-7-12/h2-9H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBSZHNXXFIYDBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1OCC2=CC=CC=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00303487 |
Source
|
| Record name | 1-(Benzyloxy)-2-methyl-3-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00303487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Benzyloxy)-2-methyl-3-nitrobenzene | |
CAS RN |
20876-37-3 |
Source
|
| Record name | 20876-37-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=158558 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-(Benzyloxy)-2-methyl-3-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00303487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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